8-Methoxy-6-nitro-3-[4-[3-(trifluoromethyl)phenyl]piperazine-1-carbonyl]chromen-2-one

• IUPAC Name: 8-methoxy-6-nitro-3-[4-[3-(trifluoromethyl)phenyl]piperazine-1-carbonyl]chromen-2-one
• InChI: InChI=1S/C22H18F3N3O6/c1-33-18-12-16(28(31)32)9-13-10-17(21(30)34-19(13)18)20(29)27-7-5-26(6-8-27)15-4-2-3-14(11-15)22(23,24)25/h2-4,9-12H,5-8H2,1H3
• InChI Key: LFALVHHCGUDFJE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC(=C1)[N+](=O)[O-])C=C(C(=O)O2)C(=O)N3CCN(CC3)C4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C22H18F3N3O6
• Molecular Weight: 477.4 g/mol

Description

8-Methoxy-6-nitro-3-[4-[3-(trifluoromethyl)phenyl]piperazine-1-carbonyl]chromen-2-one is a useful research compound. Its molecular formula is C22H18F3N3O6 and its molecular weight is 477.396. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Applications

• Synthesis and Antibacterial Study of Piperazine Linked Methylene-bis-Coumarins: New compounds of a similar structure have been synthesized and tested for antibacterial activity against human pathogenic strains. Certain compounds exhibited potent inhibitory activity towards bacterial strains like P. aeruginosa and C. violaceum (Nagaraj, Srinivas, Naik, & Neelofer, 2019).

Antitumor Applications

• Preparation and Discovery of More Potent Antitumor Agents: Analogs of a similar compound were identified as inhibitors of the phosphoinositide 3-kinase (PI3K) and exhibited potent antiproliferative activities against tumor cell lines, suggesting potential applications in cancer treatment (Yin et al., 2013).

Metabolite Characterization

• Biodegradation of Hexahydro-1,3,5-Trinitro-1,3,5-Triazine (RDX): This study doesn't directly involve the specific compound but relates to the characterization of metabolites during the biodegradation of RDX, which might be relevant for understanding the metabolic pathways of similar compounds (Hawari et al., 2000).

Photochemistry in Material Science

• Photochemistry of Spiropyran Metal Complexes: A study involving the synthesis of coordination compounds with a similar structure to understand their photoresponsive nature in solution, which is crucial for their application in material science (Feuerstein, Müller, Barner‐Kowollik, & Roesky, 2019).

Structural Analysis

• Crystal Structure Analysis: Research on compounds with similar structures provides insights into their molecular configurations, which is critical for understanding their chemical properties and potential applications (Inglebert et al., 2014).